Cas no 1019544-23-0 (2-(butylamino)methyl-4-chlorophenol)

• Product Name: 2-(butylamino)methyl-4-chlorophenol
• CAS No: 1019544-23-0
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5175888
• PubChem ID: 28445544
• Update Time: 2026-03-04

2-(butylamino)methyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(butylamino)methyl]-4-chloro-
• 2-(butylamino)methyl-4-chlorophenol

• Inchi： 1S/C11H16ClNO/c1-2-3-6-13-8-9-7-10(12)4-5-11(9)14/h4-5,7,13-14H,2-3,6,8H2,1H3
• InChI Key： PPPONWQBJKVQNN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(butylamino)methyl-4-chlorophenol

Introduction to 2-(butylamino)methyl-4-chlorophenol (CAS No. 1019544-23-0) and Its Emerging Applications in Chemical Biology

2-(butylamino)methyl-4-chlorophenol, identified by the CAS number 1019544-23-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a chlorophenolic core substituted with a butylamino methyl group, exhibits characteristics that make it a promising candidate for various pharmaceutical and biochemical applications. The combination of its aromatic ring system and functional groups positions it as a versatile scaffold for drug discovery and molecular research.

The molecular structure of 2-(butylamino)methyl-4-chlorophenol consists of a phenol ring at the 4-position substituted with a chlorine atom, which enhances its reactivity and interaction with biological targets. The presence of the butylamino methyl group at the 2-position introduces a basic nitrogen, enabling potential hydrogen bonding interactions and further functionalization. This dual functionality makes the compound an attractive intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(butylamino)methyl-4-chlorophenol. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for investigating pathways relevant to human health and disease. Specifically, its chlorophenolic moiety has been linked to activities that could be beneficial in addressing inflammatory conditions and metabolic disorders. The butylamino group further contributes to its pharmacological profile by enhancing solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 2-(butylamino)methyl-4-chlorophenol is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For instance, modifications at the 3-position of the phenol ring have been explored to improve binding affinity to target proteins. These efforts align with current trends in drug discovery, where structure-activity relationship (SAR) studies are essential for optimizing lead compounds into viable therapeutics.

The synthesis of 2-(butylamino)methyl-4-chlorophenol involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the chlorination of an appropriate precursor, followed by nucleophilic substitution to introduce the butylamino methyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies underscore the compound's importance not only as a biologically active molecule but also as a testament to modern synthetic chemistry capabilities.

From a chemical biology perspective, 2-(butylamino)methyl-4-chlorophenol serves as an excellent probe for understanding molecular mechanisms underlying various diseases. Its ability to interact with biological targets provides insights into how small molecules modulate cellular processes. For example, studies have indicated that this compound may influence signaling pathways involved in neurodegeneration and cancer progression. By elucidating these interactions, researchers can identify new therapeutic targets and develop strategies to modulate them effectively.

The growing body of research on 2-(butylamino)methyl-4-chlorophenol also highlights its potential in translational medicine. Preclinical studies have demonstrated its efficacy in animal models of inflammation and metabolic disorders, paving the way for clinical investigations. These findings are particularly encouraging given the increasing demand for innovative treatments that address complex diseases. The compound's multifaceted properties make it a cornerstone in ongoing efforts to bridge the gap between laboratory discoveries and clinical applications.

In conclusion, 2-(butylamino)methyl-4-chlorophenol (CAS No. 1019544-23-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activities, position it as a key player in drug discovery initiatives aimed at improving human health. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific exploration in both academic and industrial settings.